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Compound of Interest

trans-4'-Propyl-(1,1'-
Compound Name: _ S
bicyclohexyl)-4-carboxylic Acid

Cat. No.: B132326

Technical Guide: trans-4'-Propyl-(1,1'-
bicyclohexyl)-4-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
trans-4'-Propyl-(1,1'-bicyclohexyl)-4-carboxylic acid, a key intermediate in the synthesis of
liquid crystal materials and bihexyl derivatives.[1][2] This document is intended to serve as a

foundational resource for professionals engaged in materials science and synthetic chemistry.

Core Molecular Information

trans-4'-Propyl-(1,1'-bicyclohexyl)-4-carboxylic acid is an organic compound notable for its
bicyclohexyl core structure, which imparts significant rigidity.[2] This structural feature is crucial
for its application in the development of liquid crystal display materials, where it contributes to
thermal stability and optical anisotropy.[2]

Physicochemical Data

The fundamental molecular and physical properties of trans-4'-Propyl-(1,1'-bicyclohexyl)-4-
carboxylic acid are summarized in the table below.
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Property Value Source

Molecular Formula C16H2802 [L1[31[41[5]16]

Molecular Weight 252.39 g/mol [11[31[41[5]

CAS Number 65355-32-0 [11[3][4][6]
4-(4-

IUPAC Name propylcyclohexyl)cyclohexane-  [5]

1-carboxylic acid

CCCC1CCC(CC1)C2CCC(CC

Canonical SMILES 2)C(=0)0 [5]
Melting Point 200 °C [3]
Boiling Point (Predicted) 370.9+£10.0°C [3]
Density (Predicted) 0.998 + 0.06 g/cm3 [3]
pKa (Predicted) 490 +0.10 [3]

Experimental Characterization Workflow

While specific experimental protocols for this compound are not extensively detailed in publicly
accessible literature, a standard workflow for the characterization of a novel or synthesized
batch of trans-4'-Propyl-(1,1'-bicyclohexyl)-4-carboxylic acid would typically involve a series
of analytical techniques to confirm its identity, purity, and structural integrity. Spectroscopic data
such as *H NMR, 3C NMR, and mass spectrometry are available through specialized chemical
data providers.[7]

The following diagram illustrates a generalized workflow for the chemical characterization of
this compound.
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Synthesis of trans-4'-Propyl-
(1,1'-bicyclohexyl)-4-carboxylic acid
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Figure 1: Generalized Workflow for Chemical Characterization
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Figure 1: Generalized Workflow for Chemical Characterization

Applications and Further Research

The primary application of trans-4'-Propyl-(1,1'-bicyclohexyl)-4-carboxylic acid is as an
intermediate in the synthesis of liquid crystal materials.[2][6] Its rigid bicyclohexyl structure is a
desirable characteristic for creating liquid crystals with high thermal stability and specific optical
properties, which are essential for advanced display technologies.[2] It is also used in the
preparation of other bihexyl derivatives.[1]
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Further research into this compound could explore its potential in other areas of materials
science or investigate its biological properties, of which little is currently known. Professionals
in drug development may find its rigid, non-aromatic scaffold an interesting starting point for the
design of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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